Cas no 1824182-80-0 (methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate)

• Product Name: methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
• CAS No: 1824182-80-0
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 5266700
• Update Time: 2025-05-19

methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid, 4-amino-, methyl ester
• methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate

• Inchi： 1S/C8H8N4O2/c1-14-8(13)5-2-3-12-6(5)7(9)10-4-11-12/h2-4H,1H3,(H2,9,10,11)
• InChI Key： CYEODXNNSJRVQY-UHFFFAOYSA-N
• SMILES： N12C=CC(C(OC)=O)=C1C(N)=NC=N2

Additional information on methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate

Methyl 4-Aminopyrrolo[2,1-f][1,2,4]Triazine-5-Carboxylate (CAS No. 1824182-80-0): A Comprehensive Overview

Methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate (CAS No. 1824182-80-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate is characterized by a pyrrolo[2,1-f][1,2,4]triazine core with a methyl ester group attached to the carboxylate moiety at the 5-position. This unique structural arrangement confers the compound with several advantageous properties that make it an attractive candidate for further investigation in medicinal chemistry.

The synthesis of methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate has been reported in several studies. One common approach involves the reaction of 4-chloropyrrolo[2,1-f][1,2,4]triazine with an appropriate amine and subsequent esterification to form the methyl ester. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and signaling pathways involved in cancer progression. For instance, studies have reported that this compound can effectively inhibit the activity of protein kinases such as AKT and ERK, which are key players in cell proliferation and survival. These findings suggest that methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate may have therapeutic potential in the treatment of certain types of cancer.

Furthermore, recent research has explored the anti-inflammatory properties of methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory effect may be beneficial in treating inflammatory diseases and conditions associated with chronic inflammation.

The pharmacokinetic properties of methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it may be suitable for further development as an orally administered drug candidate.

In addition to its potential therapeutic applications, methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate has been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for understanding complex cellular processes and identifying new therapeutic targets.

Despite its promising properties and potential applications, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological profile of methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate. Ongoing clinical trials are expected to provide more insights into its safety and efficacy in human subjects.

In conclusion, methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate (CAS No. 1824182-80-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for cancer and inflammatory diseases makes it an exciting area of research in medicinal chemistry. Continued investigation into its properties and applications will likely lead to significant advancements in drug discovery and development.